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(methylamino)-3-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 4-(methylamino)-3-
nitrobenzoate, a key intermediate in organic synthesis. The document details its chemical
properties, structure, synthesis protocols, and significant applications, particularly in the
pharmaceutical industry. All quantitative data is presented in structured tables, and the
experimental workflow is visualized using the DOT language.

Introduction and Nomenclature

Methyl 4-(methylamino)-3-nitrobenzoate is a substituted aromatic compound containing a
methylamino group, a nitro group, and a methyl ester functionality on a benzene ring. Its
specific substitution pattern makes it a valuable precursor in the synthesis of various complex
organic molecules and active pharmaceutical ingredients. The IUPAC name for this compound
is methyl 4-(methylamino)-3-nitrobenzoate.[1]

Chemical Structure
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The chemical structure of Methyl 4-(methylamino)-3-nitrobenzoate is characterized by a
benzene ring substituted at position 1 with a methoxycarbonyl group, at position 4 with a
methylamino group, and at position 3 with a nitro group.

Table 1: Structural Identifiers

Identifier Value

IUPAC Name methyl 4-(methylamino)-3-nitrobenzoate

COC(=0)C1=CC(=C(C=C1)NC)--INVALID-
LINK--[O-]

SMILES

InChl Key RUJMPEWZLDVEAV-UHFFFAOYSA-N[2]

Physicochemical Properties

Methyl 4-(methylamino)-3-nitrobenzoate is a solid at room temperature.[2] The table below
summarizes its key physicochemical properties.

Table 2: Physicochemical Properties

Property Value Source

Molecular Formula CoH10N204 [2]

Molecular Weight 210.19 g/mol [2]

Appearance Solid [2]

CAS Number 36242-50-9, 71254-71-2 [1][2]
Synthesis

The synthesis of Methyl 4-(methylamino)-3-nitrobenzoate is typically achieved through a
multi-step process starting from 4-chlorobenzoic acid. The overall workflow involves nitration,
amination, and finally, esterification.

Synthesis Workflow
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Step 2: Amination

Methylamine (aq) 4-(Methylamino)-3-nitrobenzoic Acid

Methyl 4-(methylamino)-3-nitrobenzoate

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 4-(methylamino)-3-nitrobenzoate.

Experimental Protocols

Step 1: Synthesis of 3-Nitro-4-chlorobenzoic Acid (Nitration)

A common industrial method for the synthesis of the precursor, 4-(methylamino)-3-nitrobenzoic
acid, begins with 4-chlorobenzoic acid. This process involves nitration followed by nucleophilic
substitution with methylamine.[1]

¢ Reactants: 4-chlorobenzoic acid, concentrated nitric acid, concentrated sulfuric acid.

e Procedure: 4-chlorobenzoic acid is reacted with a mixture of concentrated sulfuric acid and
nitric acid to yield 3-nitro-4-chlorobenzoic acid.[1]

Step 2: Synthesis of 4-(Methylamino)-3-nitrobenzoic Acid (Amination)
o Reactants: 3-nitro-4-chlorobenzoic acid, aqueous methylamine.

e Procedure: The 3-nitro-4-chlorobenzoic acid produced in the previous step undergoes a
reaction with an aqueous solution of methylamine. The reaction mixture is heated. Upon
completion, the pH is adjusted with an acid to precipitate the product, 4-(methylamino)-3-
nitrobenzoic acid.[1] A patent also describes a similar process where 4-chloro-3-nitrobenzoic
acid is reacted with methylamine to produce 4-methylamino-3-nitrobenzoic acid.

Step 3: Synthesis of Methyl 4-(methylamino)-3-nitrobenzoate (Fischer Esterification)

The final step is the conversion of the carboxylic acid to its methyl ester via Fischer
esterification.
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e Reactants: 4-(methylamino)-3-nitrobenzoic acid, methanol, strong acid catalyst (e.g., sulfuric
acid).

e Procedure: 4-(methylamino)-3-nitrobenzoic acid is dissolved in an excess of methanol. A
catalytic amount of concentrated sulfuric acid is added to the solution. The mixture is then
heated under reflux. The progress of the reaction can be monitored by thin-layer
chromatography. After the reaction is complete, the excess methanol is removed under
reduced pressure. The residue is then neutralized, typically with a sodium bicarbonate
solution, and the product is extracted with an organic solvent (e.g., ethyl acetate). The
organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is
evaporated to yield the crude product. Further purification can be achieved by
recrystallization or column chromatography.

Spectroscopic Data

While specific spectra for Methyl 4-(methylamino)-3-nitrobenzoate are not readily available
in the searched literature, the expected characteristic signals based on its structure are
outlined below.

Table 3: Expected Spectroscopic Data
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Technique Expected Signals

- Aromatic protons (multiplets) in the aromatic
region. - Singlet for the methyl ester protons (-
OCHs3). - Singlet for the methylamino proton (-

1H NMR _ _
NHCHs). - Signal for the amine proton (-NH),
which may be broad and its chemical shift can
be concentration-dependent.
- Carbonyl carbon of the ester. - Aromatic
carbons (multiple signals). - Methyl carbon of
15C NMR (multiple signals) y

the ester group. - Methyl carbon of the

methylamino group.

- N-H stretching vibration from the secondary
amine. - C=0 stretching vibration from the ester.
- Asymmetric and symmetric stretching

'R Spectroscopy vibrations of the nitro group (NO2). - C-H
stretching from the aromatic ring and methyl

groups. - C-N stretching vibration.

- Amolecular ion peak corresponding to the
molecular weight of the compound (210.19

Mass Spectrometry g/mol). - Fragmentation patterns corresponding
to the loss of functional groups such as -OCHs, -
NOz2, etc.

Applications in Organic Synthesis

Methyl 4-(methylamino)-3-nitrobenzoate and its precursor, 4-(methylamino)-3-nitrobenzoic
acid, are valuable intermediates in the pharmaceutical industry. The carboxylic acid is a key
intermediate in the synthesis of antihypertensive drugs.[1] It is anticipated that the ester form is
also a crucial building block in similar synthetic pathways.[1]

Logical Relationships in Synthesis

The synthesis of Methyl 4-(methylamino)-3-nitrobenzoate follows a logical progression of
functional group transformations on the aromatic ring. The diagram below illustrates the
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dependency of each step on the successful completion of the previous one.
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(4-Chlorobenzoic Acid)

Prerequisite
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(Introduction of -NO2 group)
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Substitution

Amination
(Substitution of -ClI with -NHCH3)

Provides Carboxylic
cid for Esterification

Fischer Esterification
(Conversion of -COOH to -COOCHSs)

Final Product
(Methyl 4-(methylamino)-3-nitrobenzoate)

Click to download full resolution via product page

Caption: Logical flow of the synthesis process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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